Cas no 864772-18-9 (4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane)

864772-18-9 structure
Product Name:4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane
CAS No:864772-18-9
Molecular Formula:C18H21BO3
Molecular Weight:296.1685
MDL:MFCD11973622
CID:69084
PubChem ID:58127671
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane Properties
Names and Identifiers
-
- 4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(3-phenoxyphenyl)-
- PHENOXYPHENYL-3-BORONIC ACID PINACOL ESTER
- QC-4257
- 4,4,5,5-tetramethyl-2-[3-(phenyloxy)phenyl]-1,3,2-dioxaborolane
- AMBA00080
- 3556AC
- AM85932
- AX8091955
- ST24042537
- 772P189
- DTXSID30728846
- SCHEMBL1199141
- 864772-18-9
- DS-15355
- EN300-23999269
- W17694
- A863164
- AKOS016001339
- FT-0742105
- CS-0061101
- MFCD11973622
-
- MDL: MFCD11973622
- InChIKey: TUDMWVDLOSLEPT-UHFFFAOYSA-N
- Inchi: 1S/C18H21BO3/c1-17(2)18(3,4)22-19(21-17)14-9-8-12-16(13-14)20-15-10-6-5-7-11-15/h5-13H,1-4H3
- SMILES: O1B(C2C([H])=C([H])C([H])=C(C=2[H])OC2C([H])=C([H])C([H])=C([H])C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 296.15800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 296.1583747g/mol
- Heavy Atom Count: 22
- Complexity: 361
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 27.7
Experimental Properties
- LogP: 3.77810
- PSA: 27.69000
- Boiling Point: 402.8±28.0°C at 760 mmHg
- Density: 1.09
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane Security Information
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
- Signal Word:Warning
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P008GJ3-100mg |
Phenoxyphenyl-3-boronic acid pinacol ester |
864772-18-9 | 95% | 100mg |
$27.00 | 2025-02-24 | |
A2B Chem LLC | AD93871-100mg |
Phenoxyphenyl-3-boronic acid pinacol ester |
864772-18-9 | 95% | 100mg |
$27.00 | 2024-04-19 | |
Aaron | AR008GRF-100mg |
Phenoxyphenyl-3-boronic acid pinacol ester |
864772-18-9 | 95% | 100mg |
$42.00 | 2025-01-23 | |
abcr | AB505568-250 mg |
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane; . |
864772-18-9 | 250MG |
€131.50 | 2022-06-09 | ||
Alichem | A019112822-250mg |
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane |
864772-18-9 | 95% | 250mg |
$160.65 | 2023-08-31 | |
Ambeed | A176799-100mg |
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane |
864772-18-9 | 95% | 100mg |
$36.0 | ||
Chemenu | CM128924-250mg |
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane |
864772-18-9 | 95+% | 250mg |
$71 | 2021-08-05 | |
Crysdot LLC | CD12022526-1g |
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane |
864772-18-9 | 95+% | 1g |
$377 | ||
Enamine | EN300-23999269-0.1g |
4,4,5,5-tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane |
864772-18-9 | 95% | 0.1g |
$376.0 | 2024-06-19 | |
eNovation Chemicals LLC | D546511-5g |
Phenoxyphenyl-3-boronic acid pinacol ester |
864772-18-9 | 97% | 5g |
$900 | 2022-10-11 |
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane Related Literature
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C. Bartual-Murgui,E. Natividad,O. Roubeau J. Mater. Chem. C, 2015,3, 7916-7924
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I. Danielewicz-Ferchmin,A. R. Ferchmin Phys. Chem. Chem. Phys., 2004,6, 1332-1339
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Fiona L. Hatton,Lee M. Tatham,Louise R. Tidbury,Pierre Chambon,Tao He,Andrew Owen,Steven P. Rannard Chem. Sci., 2015,6, 326-334
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4. The transformation from amorphous iron phosphate to sodium iron phosphate in sodium-ion batteriesYao Liu,Yirong Zhou,Junxi Zhang,Shuojiong Xu Phys. Chem. Chem. Phys., 2015,17, 22144-22151
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Nazar Hussain,Altaf Hussain RSC Adv., 2021,11, 34369-34391
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Sang-Hee Shim,Martin T. Zanni Phys. Chem. Chem. Phys., 2009,11, 748-761
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Atlasi Daneshvar,Jesper Svanfelt,Leif Kronberg J. Environ. Monit., 2012,14, 596-603
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Y. L. Wang,Q. L. Sun,Q. Q. Zhao,J. S. Cao,S. H. Ye Energy Environ. Sci., 2011,4, 3947-3950
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Juan Ramón Avilés-Moreno,Giel Berden,Jos Oomens,Bruno Martínez-Haya Phys. Chem. Chem. Phys., 2018,20, 8968-8975
864772-18-9 (4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:864772-18-9)4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane

Purity:99%
Quantity:1g
Price($):155.0